(S)-2-(1-Pyrrolidinyl)butyric Acid
Overview
Description
(S)-2-(1-Pyrrolidinyl)butyric Acid, also known as (S)-2-PBA, is an organic compound that is used in a wide variety of scientific research applications. It is a chiral compound that can exist in either the S or R conformation, with the S conformation being the most common. It is used as a chiral building block in organic synthesis and has been used in a variety of scientific research applications, including the study of the mechanism of action of pharmaceuticals, the study of biochemical and physiological effects of drugs, and the study of the pharmacokinetics of drugs.
Scientific Research Applications
Butyric Acid and Cancer Research
Butyric acid has been extensively studied for its potential role in cancer treatment. It is a short-chain fatty acid that can induce multiple biological effects such as promoting markers of cell differentiation, apoptosis, and cell growth control. These effects are particularly relevant in the context of colorectal cancer and hemoglobinopathies (Pouillart, 1998).
Erythroid Differentiation
Research has shown that butyric acid is a potent inducer of erythroid differentiation in cultured erythroleukemic cells. It is effective at much lower concentrations compared to other agents like dimethyl sulfoxide (Leder & Leder, 1975).
Biochemical and Molecular Studies
Butyric acid has been a subject of various biochemical and molecular studies. For example, its complexation behavior with nucleotide bases differs significantly from simpler carboxylic acids like butyric acid due to the unique microenvironment around its carboxylic acid group (Zimmerman, Wu, & Zeng, 1991).
Butyric Acid in Biotechnology
In biotechnology, butyric acid is recognized as an important platform chemical with broad applications. Its fermentative production from renewable feedstocks is a growing area of interest due to environmental concerns and consumer demand for green products. Strategies for improving microbial butyric acid production include strain engineering and novel fermentation process development (Jiang et al., 2018).
Therapeutic Potential
Butyric acid and its derivatives have shown potential as therapeutic agents. For example, piperazine derivatives of butyric acid have been studied for their differentiating effects on human leukemic cells (Gillet et al., 1997).
Metabolic and Health Effects
Butyric acid has been studied for its metabolic effects, such as improving insulin sensitivity and increasing energy expenditure in mice, indicating its potential in managing diet-induced insulin resistance (Gao et al., 2009). It's also been explored for treating gastrointestinal disorders like functional constipation (Pituch, Walkowiak, & Banaszkiewicz, 2013).
properties
IUPAC Name |
(2S)-2-pyrrolidin-1-ylbutanoic acid | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H15NO2/c1-2-7(8(10)11)9-5-3-4-6-9/h7H,2-6H2,1H3,(H,10,11)/t7-/m0/s1 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PVRBTQOCAOTJCZ-ZETCQYMHSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C(=O)O)N1CCCC1 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC[C@@H](C(=O)O)N1CCCC1 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H15NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
157.21 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.